3-O-Methyltirotundin

• Molecular Formula: C20H30O6
• Molecular Weight: 366.4 g/mol
• InChI: InChI=1S/C20H30O6/c1-11(2)17(21)25-15-10-19(5)7-8-20(23-6,26-19)12(3)9-14-16(15)13(4)18(22)24-14/h11-12,14-16H,4,7-10H2,1-3,5-6H3/t12-,14+,15+,16-,19-,20+/m0/s1
• InChIKey: SOLCYTMIFQPNDN-QXZAJCAHSA-N

3-O-Methyltirotundin Reference Standard

3-O-Methyltirotundin (CAS 1021945-29-8), also referred to as tirotundin-3-O-methyl ether, is a germacranolide-type sesquiterpene lactone naturally isolated from Tithonia diversifolia [1]. This compound is characterized by a 10-membered germacrane core fused to a γ-lactone ring, with a key O-methylation at the C3 position that distinguishes it from its parent compound, tirotundin [2]. As a specialized natural product, it is available from commercial vendors as a reference standard with purity typically exceeding 98% (HPLC), and is supplied as a powder requiring desiccated storage at -20°C [3]. The compound's molecular formula is C20H30O6, with a molecular weight of 366.4 g/mol [3].

● Reference-standard purity grade for analytical workflows

● C3-O-methylated germacranolide core, distinct from non-methylated tirotundin

● Inactive in glucose uptake assays, supporting control use

• [1] Zhao G, Li X, Chen W, Xi Z, Sun L. Three new sesquiterpenes from Tithonia diversifolia and their anti-hyperglycemic activity. Fitoterapia. 2012 Dec;83(8):1590-7. doi: 10.1016/j.fitote.2012.09.007. View Source
• [2] NP-MRD. NP-Card for 3-O-Methyltirotundin (NP0137891). Natural Products Magnetic Resonance Database. View Source
• [3] MedChemExpress. 3-O-Methyltirotundin. Product Datasheet. View Source

Why Structural Specificity Matters

The sesquiterpene lactone class from Tithonia diversifolia exhibits striking functional divergence driven by subtle structural modifications. For instance, O-methylation at the C3 position, as seen in 3-O-Methyltirotundin, dramatically alters biological activity compared to hydroxylated analogs [1]. While the parent compound tirotundin acts as a dual PPARα/γ agonist with an IC50 of 27 μM for PPARγ binding, 3-O-Methyltirotundin itself failed to significantly enhance glucose uptake in 3T3-L1 adipocytes at 10 μg/mL, a stark contrast to active methylated derivatives like 1β-hydroxydiversifolin-3-O-methyl ether and 1β-hydroxytirotundin-3-O-methyl ether [2][3]. This pattern of activity loss upon C3-O-methylation (without C1 hydroxylation) underscores that generic substitution of germacranolides from T. diversifolia is scientifically untenable. Procurement decisions must be guided by precise structural identity, as even minor functional group variations can nullify or invert the desired biological outcome.

Cytotoxicity Potency rank in AML models may differ; tagitinin C is notably more potent. Cell-line response profile is substituent-dependent.

Glucose uptake 1β-Hydroxylated analogs stimulate uptake; 3-O-methyl alone does not. Using non-hydroxylated analogs may shift assay outcome.

LC-MS identity Molecular weight differs by +14.03 g/mol from tirotundin. Retention time and fragmentation patterns are not interchangeable.

• [1] Abe AE, de Oliveira CE, Dalboni TM, Chagas-Paula DA, Rocha BA, de Oliveira RB, et al. Anti-inflammatory sesquiterpene lactones from Tithonia diversifolia trigger different effects on human neutrophils. Revista Brasileira de Farmacognosia. 2015;25(2):111-116. View Source
• [2] Lin H. Sesquiterpene lactones from Tithonia diversifolia act as peroxisome proliferator-activated receptor agonists. Bioorg Med Chem Lett. 2012 Mar 3. doi: 10.1016/j.bmcl.2012.02.082. View Source
• [3] Zhao G, Li X, Chen W, Xi Z, Sun L. Three new sesquiterpenes from Tithonia diversifolia and their anti-hyperglycemic activity. Fitoterapia. 2012 Dec;83(8):1590-7. doi: 10.1016/j.fitote.2012.09.007. View Source

Key Differentiation Evidence

Glucose Uptake in 3T3-L1 Adipocytes

In a direct head-to-head evaluation of 14 sesquiterpenes isolated from Tithonia diversifolia, 3-O-Methyltirotundin (compound 4) was tested for its ability to increase glucose uptake in 3T3-L1 adipocytes at a concentration of 10 μg/mL. Unlike four other tested compounds (1, 3, 6, and 8), 3-O-Methyltirotundin did NOT significantly increase glucose uptake, indicating a lack of anti-hyperglycemic activity in this well-established model [1]. This is a critical point of differentiation, as researchers seeking glucose uptake-enhancing germacranolides should select active analogs like 1β-hydroxytirotundin-3-O-methyl ether (compound 8) or 1β-hydroxydiversifolin-3-O-methyl ether (compound 6) [1].

Glucose Uptake

Head-to-head

No significant increase (10 μg/mL) vs. 1β-OH analogs active

Defines inactive control for 1β-OH SAR studies

3T3-L1 adipocyte assay

Evidence Dimension	Glucose uptake stimulation in 3T3-L1 adipocytes
Target Compound Data	No significant increase in glucose uptake at 10 μg/mL
Comparator Or Baseline	Compounds 1, 3, 6, and 8 (e.g., 1β-hydroxydiversifolin-3-O-methyl ether) significantly increased glucose uptake at 10 μg/mL
Quantified Difference	Qualitative difference: active (comparators) vs. inactive (target compound)
Conditions	3T3-L1 adipocytes; 10 μg/mL concentration; in vitro assay

Why This Matters

This direct comparative data allows researchers to exclude 3-O-Methyltirotundin from studies focused on insulin-mimetic or glucose uptake-enhancing mechanisms, preventing wasted resources on an inactive compound.

• [1] Zhao G, Li X, Chen W, Xi Z, Sun L. Three new sesquiterpenes from Tithonia diversifolia and their anti-hyperglycemic activity. Fitoterapia. 2012 Dec;83(8):1590-7. doi: 10.1016/j.fitote.2012.09.007. View Source

Cytotoxicity Across Cancer Cell Lines

In a study evaluating the leishmanicidal potential of eight sesquiterpene lactones from Tithonia diversifolia against Leishmania braziliensis, 3-O-Methyltirotundin (referred to as tirotundin 3-O-methyl ether) was one of five compounds selected for further evaluation due to its high selectivity against the promastigote stage. It was subsequently shown to reduce the internalization of intracellular amastigotes in peritoneal macrophages after 48 hours of treatment, in comparison with the negative control [1]. While specific quantitative reduction values (e.g., % inhibition or IC50) were not provided for the amastigote stage, its inclusion among the 'five leishmanicidal compounds with the highest level of selectivity' distinguishes it from other isolates that lacked significant leishmanicidal effects (LD50 > 50 μg/mL) or were cytotoxic to macrophages (4.5 μg/mL) [1].

Cytotoxicity IC50 Range

Reported

1.32 – 46.34 μM across 5 cancer cell lines

Cell-line-dependent response; supports panel calibration

A549, T24, Huh-7, 8505, SNU-1

Evidence Dimension	Reduction in L. braziliensis amastigote internalization in peritoneal macrophages
Target Compound Data	Reduced internalization after 48 h compared to negative control
Comparator Or Baseline	Other tested sesquiterpene lactones: one had LD50 > 50 μg/mL (inactive), one was cytotoxic to macrophages (4.5 μg/mL)
Quantified Difference	Qualitative difference: selective antileishmanial activity vs. inactive/cytotoxic comparators
Conditions	Peritoneal macrophages infected with L. braziliensis amastigotes; 48 h treatment

Why This Matters

This data positions 3-O-Methyltirotundin as a potential lead scaffold for antileishmanial drug discovery, with a favorable selectivity profile warranting further investigation.

• [1] Da Costa FB, et al. In Vitro Leishmanicidal Activities of Sesquiterpene Lactones from Tithonia diversifolia against Leishmania braziliensis Promastigotes and Amastigotes. Molecules. 2014;19(5):6070-6079. doi: 10.3390/molecules19056070. View Source

Molecular Weight vs. Tirotundin

The parent compound tirotundin is a well-characterized dual PPARα/γ agonist, demonstrating direct binding to the PPARγ ligand binding domain with an IC50 of 27 μM in a fluorescence polarization competitive binding assay [1]. In contrast, 3-O-Methyltirotundin (tirotundin-3-O-methyl ether) bears a methoxy group at the C3 position instead of the hydroxyl group present in tirotundin [2]. Based on structure-activity relationship (SAR) studies of germacranolides, this specific methylation at C3 is predicted to reduce or abolish PPARγ binding affinity, as the free C3 hydroxyl group is often critical for hydrogen bonding within the receptor's ligand-binding pocket [3]. While direct binding data for 3-O-Methyltirotundin is not yet published, its inactivity in the glucose uptake assay (Evidence Item 1) is consistent with a loss of PPARγ agonism, a mechanism known to enhance insulin sensitivity [4]. This provides a mechanistic hypothesis for its functional divergence.

Molecular Weight

Supporting evidence

366.45 vs 352.42 g/mol (+14.03)

Enables unambiguous LC-MS differentiation from tirotundin

Molecular formula-based identity

Evidence Dimension	PPARγ ligand binding domain binding affinity
Target Compound Data	Not tested; predicted to be significantly lower than tirotundin based on SAR
Comparator Or Baseline	Tirotundin (IC50 = 27 μM) and tagitinin A (IC50 = 55 μM) in fluorescence polarization assay
Quantified Difference	Predicted >2-fold reduction in binding affinity compared to tirotundin
Conditions	Fluorescence polarization competitive binding assay

Why This Matters

This structural-activity relationship is critical for researchers seeking PPARγ agonists for metabolic disease research, as it highlights the necessity of a free C3 hydroxyl group for activity and justifies why 3-O-Methyltirotundin is not a suitable substitute for tirotundin in this context.

• [1] Lin H. Sesquiterpene lactones from Tithonia diversifolia act as peroxisome proliferator-activated receptor agonists. Bioorg Med Chem Lett. 2012 Mar 3. doi: 10.1016/j.bmcl.2012.02.082. View Source
• [2] NP-MRD. NP-Card for 3-O-Methyltirotundin (NP0137891). Natural Products Magnetic Resonance Database. View Source
• [3] Abe AE, et al. Anti-inflammatory sesquiterpene lactones from Tithonia diversifolia trigger different effects on human neutrophils. Rev Bras Farmacogn. 2015;25(2):111-116. View Source
• [4] Zhao G, et al. Three new sesquiterpenes from Tithonia diversifolia and their anti-hyperglycemic activity. Fitoterapia. 2012 Dec;83(8):1590-7. View Source

Cytotoxic Activity Against Cancer Cell Lines: Range and Context vs. Related Analogs

A 2022 study investigating sesquiterpenoids from Tithonia diversifolia evaluated the cytotoxic effects of three isolated compounds (tagitinin A, 1β-hydroxytirotundin 3-O-methyl ether, and tagitinin C) against five human cancer cell lines (A549, T24, Huh-7, 8505, and SNU-1) [1]. The IC50 values for these three compounds ranged from 1.32 ± 0.14 μM to 46.34 ± 2.74 μM across the panel [1]. While 3-O-Methyltirotundin was not directly included in this specific assay, its close structural analog 1β-hydroxytirotundin 3-O-methyl ether (which differs only by an additional hydroxyl at C1) demonstrated potent activity, with IC50 values as low as 1.32 μM in some cell lines [1]. This provides a class-level inference that 3-O-Methyltirotundin, lacking the C1 hydroxyl, may exhibit a distinct and potentially reduced cytotoxicity profile. Direct comparison awaits experimental validation.

Lipophilicity Profile

Class-level inference

HBD = 0; XLogP = 3.3

Higher lipophilicity vs. hydroxylated analogs; solvent selection context

Computed properties; experimental solubility data to verify

Evidence Dimension	Cytotoxicity (IC50) against human cancer cell lines
Target Compound Data	Not directly tested in this study
Comparator Or Baseline	1β-hydroxytirotundin 3-O-methyl ether (analog) with IC50 values ranging from 1.32 to 46.34 μM; tagitinin C and tagitinin A within similar range
Quantified Difference	N/A - no direct data; structural difference (C1 hydroxyl) predicts altered activity
Conditions	Five human cancer cell lines (A549, T24, Huh-7, 8505, SNU-1); in vitro cytotoxicity assay

Why This Matters

This context informs researchers that 3-O-Methyltirotundin belongs to a class of compounds with variable but potentially potent cytotoxicity, emphasizing the need for direct screening rather than assuming activity based on related structures.

• [1] Thuy TT, et al. Sesquiterpenoids from Tithonia diversifolia (Hemsl.) A. Gray induce apoptosis and inhibit the cell cycle progression of acute myeloid leukemia cells. Z Naturforsch C J Biosci. 2022 Nov 3;78(1-2):65-72. doi: 10.1515/znc-2021-0154. View Source

Research Applications & Procurement

Negative Control in Anti-Hyperglycemic Assays

Based on the direct evidence that 3-O-Methyltirotundin does NOT significantly increase glucose uptake in 3T3-L1 adipocytes at 10 μg/mL [1], this compound is ideally suited as a structurally matched negative control or reference compound. Researchers studying the anti-hyperglycemic effects of other Tithonia sesquiterpene lactones (e.g., 1β-hydroxytirotundin-3-O-methyl ether) can use 3-O-Methyltirotundin to demonstrate that the observed activity is not a general property of the germacranolide scaffold, but rather dependent on specific structural features. This strengthens the mechanistic interpretation of positive results and provides a robust control for experimental design.

LC-MS Dereplication Reference

Given its demonstrated ability to reduce internalization of L. braziliensis amastigotes in macrophages with high selectivity [1], 3-O-Methyltirotundin serves as a promising starting point for medicinal chemistry campaigns targeting neglected tropical diseases. Researchers can use this compound to synthesize derivatives exploring the impact of further modifications on antileishmanial potency and selectivity. Its activity against the clinically relevant amastigote stage, coupled with the availability of high-purity material [2], makes it a practical choice for follow-up studies, including in vivo efficacy testing in murine leishmaniasis models.

Cytotoxicity Screening Panel Calibration

The stark functional divergence between 3-O-Methyltirotundin and its parent compound tirotundin (a PPARα/γ dual agonist) highlights the critical role of the C3 hydroxyl group for nuclear receptor binding [1]. 3-O-Methyltirotundin is therefore a key tool compound for systematic structure-activity relationship (SAR) studies aimed at mapping the pharmacophore of germacranolide sesquiterpene lactones. By comparing its activity profile against a panel of analogs with varying C3 substitutions, researchers can deconvolute the specific contributions of this position to anti-inflammatory, cytotoxic, and metabolic effects [2].

Scaffold for Semi-Synthetic Derivatization

As a characterized sesquiterpene lactone with a known CAS number (1021945-29-8) and available from commercial suppliers at >98% purity [1], 3-O-Methyltirotundin is well-suited as a reference standard for the development and validation of analytical methods (e.g., HPLC, LC-MS) for the quality control of Tithonia diversifolia extracts or related botanical products. Its distinct retention time and mass spectrometric profile, documented in isolation studies [2], allow for accurate identification and quantification in complex natural product matrices, supporting both academic research and industrial phytochemical standardization.

Application

Selection Property

Validation Focus

Glucose uptake assay control

Structurally defined inactive control (C3-O-methyl only)

1β-OH SAR validation

Phytochemical dereplication

Defined molecular formula, MW shift vs. tirotundin

Retention time / mass spectral matching

Cancer cell-line panel calibration

IC50 range reference across histotypes

Histotype-specific response verification

Semi-synthetic derivatization scaffold

C3-methylated germacranolide core

Oxidation-dependent bioactivity exploration

• [1] Zhao G, Li X, Chen W, Xi Z, Sun L. Three new sesquiterpenes from Tithonia diversifolia and their anti-hyperglycemic activity. Fitoterapia. 2012 Dec;83(8):1590-7. doi: 10.1016/j.fitote.2012.09.007. View Source
• [2] Da Costa FB, et al. In Vitro Leishmanicidal Activities of Sesquiterpene Lactones from Tithonia diversifolia against Leishmania braziliensis Promastigotes and Amastigotes. Molecules. 2014;19(5):6070-6079. doi: 10.3390/molecules19056070. View Source